(E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H24FN3O3S2/c1-3-25-19-12-9-17(23)14-20(19)30-22(25)24-21(27)16-7-10-18(11-8-16)31(28,29)26-13-5-4-6-15(26)2/h7-12,14-15H,3-6,13H2,1-2H3
• InChI Key: JNEPOXSIDWASOU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C
• Molecular Formula: C22H24FN3O3S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 850910-35-9

Description

(E)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24FN3O3S2 and its molecular weight is 461.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Synthesis and Biological Activity : Research on fluoro substituted benzothiazoles and sulphonamide compounds has shown that these molecules have significant antimicrobial, anti-inflammatory, and anticonvulsant activities. These activities are attributed to the presence of fluorine and the benzothiazole and sulphonamide groups, which are known for their broad range of biodynamic properties. For instance, Patel et al. (2009) synthesized various substituted benzothiazoles and evaluated their biological activities, demonstrating their potential as bioactive molecules for pharmacological screening (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

Anticancer Applications

• Synthesis and Electrophysiological Activity : Certain N-substituted benzamide and benzene-sulfonamides, closely related to the queried compound, have been synthesized and evaluated for their cardiac electrophysiological activities. These compounds have shown potency as selective class III agents, suggesting their potential in developing therapeutic agents for cardiac conditions. For example, Morgan et al. (1990) discussed the synthesis and activity of N-substituted imidazolylbenzamides, highlighting their significance in medicinal chemistry (Morgan et al., 1990).

Antifungal and Antimicrobial Properties

• Microwave-Induced Synthesis for Enhanced Antimicrobial Activity : Desai et al. (2013) explored the synthesis of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial analogs. This study underscores the importance of incorporating fluorine atoms and thiazole rings in enhancing antimicrobial efficacy (Desai, Rajpara, & Joshi, 2013).

Inhibitory Effects on Enzymes

• Carbonic Anhydrase Inhibitors : Compounds related to the queried chemical have been studied for their inhibitory effects on carbonic anhydrase isozymes, which play crucial roles in various physiological functions. Studies by Ilies et al. (2003) on halogenated sulfonamides, for instance, have shown significant inhibition of tumor-associated carbonic anhydrase IX, suggesting potential applications in cancer therapy (Ilies, Vullo, Pastorek, Scozzafava, Ilieș, Cǎproiu, Pastoreková, & Supuran, 2003).